Cas no 952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile)

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile structure

952949-59-6 structure

Product Name:5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile

CAS No:952949-59-6

MF:C₁₈H₂₀N₄

MW:292.378203392029

CID:1038271

PubChem ID:17609570

Update Time:2025-04-20

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
- A859100
- DTXSID70589877
- AKOS016001804
- 952949-59-6
- MDL： MFCD13875937
- Inchi： 1S/C18H20N4/c19-13-16-12-17(20)6-7-18(16)22-10-8-21(9-11-22)14-15-4-2-1-3-5-15/h1-7,12H,8-11,14,20H2
- InChI Key： AWOFFCGJRYNITR-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2C#N)N)CC1

Computed Properties

Exact Mass: 292.16879665g/mol
Monoisotopic Mass: 292.16879665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 56.3Å²

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A070825-50mg	5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile	952949-59-6		50mg	$ 255.00	2022-06-08
TRC	A070825-100mg	5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile	952949-59-6		100mg	$ 420.00	2022-06-08

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Senfeida Chemical Co., Ltd

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd